Cas no 1894127-51-5 (2-amino-1-(4-methyloxan-4-yl)ethan-1-ol)

• Product Name: 2-amino-1-(4-methyloxan-4-yl)ethan-1-ol
• CAS No: 1894127-51-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6199716
• PubChem ID: 115012464
• Update Time: 2025-06-09

2-amino-1-(4-methyloxan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-methyloxan-4-yl)ethan-1-ol
• EN300-1778376
• 1894127-51-5

• Inchi： 1S/C8H17NO2/c1-8(7(10)6-9)2-4-11-5-3-8/h7,10H,2-6,9H2,1H3
• InChI Key： AWVWXPAVTYUHNN-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C(CN)O)CC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-1-(4-methyloxan-4-yl)ethan-1-ol

Introduction to 2-amino-1-(4-methyloxan-4-yl)ethan-1-ol (CAS No. 1894127-51-5)

2-amino-1-(4-methyloxan-4-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1894127-51-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an amino group, an ethanol side chain, and a 4-methyltetrahydropyran ring, has garnered attention for its potential applications in drug discovery and molecular medicine. The presence of both polar and hydrophobic functional groups makes it a versatile scaffold for designing novel bioactive molecules.

The structure of 2-amino-1-(4-methyloxan-4-yl)ethan-1-ol is characterized by its chiral center and the presence of a tetrahydropyran ring, which is a common pharmacophore in medicinal chemistry. The tetrahydropyran moiety contributes to the compound's solubility and bioavailability, while the amino and hydroxyl groups provide opportunities for further derivatization and interaction with biological targets. This compound's relevance has been highlighted in recent studies exploring novel therapeutic agents.

In the realm of drug development, 2-amino-1-(4-methyloxan-4-yl)ethan-1-ol has been investigated as a potential intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution, alkylation, and acylation, makes it a valuable building block for medicinal chemists. Researchers have leveraged its structural features to develop analogs with enhanced pharmacological properties.

Recent advancements in computational chemistry have further underscored the importance of this compound. Molecular modeling studies have demonstrated that derivatives of 2-amino-1-(4-methyloxan-4-yl)ethan-1-ol can interact with specific protein targets, suggesting their utility in treating various diseases. For instance, computational screening has identified potential binding interactions with enzymes involved in metabolic pathways, making this compound a promising candidate for further investigation.

The synthesis of 2-amino-1-(4-methyloxan-4-yl)ethan-1-ol involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the tetrahydropyran ring requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, aligning with global efforts to minimize environmental impact.

From a biological perspective, the compound's potential lies in its ability to modulate biological processes at the molecular level. The amino group can form hydrogen bonds with biomolecules, while the hydroxyl group can participate in hydrophilic interactions. These properties make it an attractive candidate for designing molecules that can selectively target specific biological pathways without off-target effects.

In conclusion, 2-amino-1-(4-methyloxan-4-yl)ethan-1-ol (CAS No. 1894127-51-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its role in addressing global health challenges is likely to expand significantly.